Cas no 1040544-09-9 (2,3-dihydro-5-hydroxy-6-methyl-3-oxo-4-Pyridazinecarboxylic acid ethyl ester)

2,3-dihydro-5-hydroxy-6-methyl-3-oxo-4-Pyridazinecarboxylic acid ethyl ester structure
1040544-09-9 structure
Product Name:2,3-dihydro-5-hydroxy-6-methyl-3-oxo-4-Pyridazinecarboxylic acid ethyl ester
CAS No:1040544-09-9
MF:C8H10N2O4
MW:198.176002025604
CID:1097210
PubChem ID:68813042
Update Time:2025-04-20

2,3-dihydro-5-hydroxy-6-methyl-3-oxo-4-Pyridazinecarboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2,3-dihydro-5-hydroxy-6-methyl-3-oxo-4-Pyridazinecarboxylic acid ethyl ester
    • ethyl 5-hydroxy-6-methyl-3-oxo-2,3-dihydropyridazine-4-carboxylate
    • SCHEMBL3849702
    • AKOS032953088
    • 1040544-09-9
    • DA-33754
    • Inchi: 1S/C8H10N2O4/c1-3-14-8(13)5-6(11)4(2)9-10-7(5)12/h3H2,1-2H3,(H2,10,11,12)
    • InChI Key: PHNUTWFXHAUORG-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C(NN=C(C)C=1O)=O)=O

Computed Properties

  • Exact Mass: 198.06405680g/mol
  • Monoisotopic Mass: 198.06405680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 88Ų
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